3-(2-Thienyl)propionyl chloride

• IUPAC Name: 3-thiophen-2-ylpropanoyl chloride
• InChI: InChI=1S/C7H7ClOS/c8-7(9)4-3-6-2-1-5-10-6/h1-2,5H,3-4H2
• InChI Key: CLTZBQKBUWLCHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCC(=O)Cl
• Molecular Formula: C7H7ClOS
• Molecular Weight: 174.65 g/mol

Description

3-(2-Thienyl)propionyl chloride is a useful research compound. Its molecular formula is C7H7ClOS and its molecular weight is 174.65 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Pharmacologically Relevant Compounds: Thiophene derivatives, including those synthesized from 3-(2-Thienyl)propionyl chloride, have shown interesting pharmacological actions (Tabuuchi, 1960).

• Structural and Conformational Studies: Research has been conducted on the molecular structure and conformation of related compounds like propionyl chloride, which contributes to a better understanding of chemical structures and reactions (Dyngeseth, Schei, & Hagen, 1984).

• Investigation of Electronic and Geometric Structures: Studies on propionyl chloride and its derivatives, including perfluoropropionyl chloride, offer insights into their electronic and geometric structures, aiding in understanding their chemical properties (Grubbs, Powoski, Jojola, & Cooke, 2010).

• Photodissociation Dynamics: Understanding the dissociation pathways of compounds like propionyl chloride under certain conditions can inform various chemical processes and reactions (McCunn, Krisch, Takematsu, Butler, & Shu, 2004).

• Gas-Liquid Chromatographic Analyses: The chlorination products of propionyl chloride have been analyzed using gas-liquid chromatography, which is essential for understanding complex chemical reactions and product distributions (Korhonen, 1981).

• Crystal Structure Analysis: Determining the crystal structure of compounds synthesized from 3-chloropropionyl chloride enhances our knowledge of molecular geometry and interactions (Ismail & Yamin, 2009).

• Development of Antihypertensive Drugs: Synthesis of compounds using amino acids and 3-(acetylsulfanyl)propionyl chloride for potential antihypertensive drugs with angiotensin converting enzyme inhibiting action (Ershov, Nasledov, Lagoda, & Shamanin, 2014).

• Synthesis of Electrochromic Materials: Research on the synthesis of polymeric materials using 3-[(3-thienylcarbonyl)oxy]-2,2-bis{[(3-thienylcarbonyl)oxy]}propyl 3-thiophene carboxylate with thiophene and pyrrole demonstrates applications in electrochromic devices (Bulut, Yilmaz, Yagcı, & Toppare, 2004).

Synthesis routes and methods

Procedure details

To a solution of 5.0 g (0.032 mol) of 3-(2-thienyl)propionic acid in 2 ml of methylene chloride and 25 ml of oxalyl chloride was added three drops of N,N-dimethylformamide slowly. Following evolution of the gas the reaction mixture was concentrated under vacuum and 20 ml of hexane was added to the residue. The resulting mixture was filtered and the filtrate was concentrated under vacuum. The resulting compound, 3-(2-thienyl)propionyl chloride, was used directly in the following reaction.